Cas no 2003519-61-5 (Carbamic acid, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-, 1,1-dimethylethyl ester, is a specialized tert-butyl carbamate derivative featuring a cyclopropyl-substituted oxopropyl moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its sterically hindered tert-butoxycarbonyl (Boc) protecting group, which enhances stability under various reaction conditions. The cyclopropyl and ketone functionalities provide opportunities for further functionalization, making it a versatile intermediate in the synthesis of complex molecules. Its structural features contribute to controlled reactivity, particularly in peptide coupling and heterocycle formation. The compound’s defined stereochemistry and purity are critical for applications requiring precise molecular modifications.

Carbamic acid, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-, 1,1-dimethylethyl ester structure

2003519-61-5 structure

Product Name:Carbamic acid, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-, 1,1-dimethylethyl ester

CAS No:2003519-61-5

MF:C₁₂H₂₁NO₃

MW:227.300043821335

CID:5293144

Update Time:2025-05-20

Carbamic acid, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-, 1,1-dimethylethyl ester
- Inchi： 1S/C12H21NO3/c1-8(10(14)7-9-5-6-9)13-11(15)16-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,13,15)
- InChI Key： NENMAKXYOGOGPO-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC(C)C(=O)CC1CC1

Carbamic acid, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-796914-0.05g	tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)carbamate	2003519-61-5	95%	0.05g	$587.0	2024-05-22
Enamine	EN300-796914-0.1g	tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)carbamate	2003519-61-5	95%	0.1g	$615.0	2024-05-22
Enamine	EN300-796914-0.25g	tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)carbamate	2003519-61-5	95%	0.25g	$642.0	2024-05-22
Enamine	EN300-796914-0.5g	tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)carbamate	2003519-61-5	95%	0.5g	$671.0	2024-05-22
Enamine	EN300-796914-1.0g	tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)carbamate	2003519-61-5	95%	1.0g	$699.0	2024-05-22
Enamine	EN300-796914-2.5g	tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)carbamate	2003519-61-5	95%	2.5g	$1370.0	2024-05-22
Enamine	EN300-796914-5.0g	tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)carbamate	2003519-61-5	95%	5.0g	$2028.0	2024-05-22
Enamine	EN300-796914-10.0g	tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)carbamate	2003519-61-5	95%	10.0g	$3007.0	2024-05-22

Carbamic acid, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-, 1,1-dimethylethyl ester Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
3. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

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4. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

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Additional information on Carbamic acid, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-(3-Cyclopropyl-1-Methyl-2-Oxopropyl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid esters have long been recognized for their versatility in organic synthesis and their ability to serve as intermediates in the production of various bioactive compounds. Among these, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-carbamic acid 1,1-dimethylethyl ester, with CAS No. 2003519-61-5, stands out as a compound of significant interest due to its unique structural features and potential applications in the pharmaceutical and agrochemical industries. This article delves into the structural properties, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of N-(3-cyclopropyl-1-methyl-2-oxopropyl)-carbamic acid 1,1-dimethylethyl ester is characterized by a cyclopropyl group attached to a branched alkyl chain, which introduces steric hindrance and potentially enhances the compound's stability. The presence of a carbamate functional group further adds to its reactivity and utility in various chemical transformations. Recent studies have highlighted the importance of such structural motifs in modulating the pharmacokinetic properties of bioactive molecules.

From a synthetic perspective, the preparation of this compound typically involves multi-step processes that emphasize the controlled formation of the cyclopropane ring and the subsequent functionalization to introduce the carbamate group. Researchers have explored various methodologies, including transition-metal-catalyzed cyclopropanations and enzymatic transformations, to optimize the synthesis pathway. These advancements not only enhance yield but also contribute to greener chemical practices by minimizing waste and reducing energy consumption.

The application of N-(3-cyclopropyl-1-methyl-2-oxopropyl)-carbamic acid 1,1-dimethylethyl ester extends across multiple domains. In pharmaceutical research, it has been utilized as an intermediate in the development of novel kinase inhibitors and other therapeutic agents. Its ability to modulate enzyme activity makes it a valuable tool in drug discovery programs targeting various disease states. Furthermore, in agrochemistry, this compound has shown promise as a precursor for herbicides and insecticides with improved efficacy and reduced environmental impact.

Recent breakthroughs in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of compounds like N-(3-cyclopropyl-1-methyl-2-oxopropyl)-carbamic acid 1,1-dimethylethyl ester with unprecedented accuracy. These computational models have facilitated rational drug design by identifying key structural elements that influence pharmacodynamic properties. For instance, studies employing molecular docking simulations have revealed critical interactions between this compound and target proteins, providing insights into its mechanism of action.

In conclusion, N-(3-cyclopropyl-1-methyl-2-oxopropyl)-carbamic acid 1,1-dimethylethyl ester represents a versatile building block with immense potential across diverse chemical disciplines. Its unique structure and reactivity continue to drive innovative research directions aimed at harnessing its full potential. As advancements in synthetic methods and computational tools unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.